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Compound of Interest

Compound Name: 1,1,1-Triiodoethane

Cat. No.: B14751598

Disclaimer: A comprehensive Material Safety Data Sheet (MSDS) for 1,1,1-Triiodoethane is
not readily available in the public domain. This guide has been compiled from available
physicochemical data and extrapolated safety information from analogous compounds, such as
other iodoalkanes and polyhalogenated hydrocarbons. The information provided herein should
be used as a guideline for risk assessment and safe handling, not as a substitute for a certified
MSDS. All researchers, scientists, and drug development professionals should handle this
compound with extreme caution, assuming it to be hazardous.

Chemical and Physical Properties

Limited quantitative data is available for 1,1,1-Triiodoethane. The following table summarizes
the existing information.[1][2][3]
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Property

Value

Source

Chemical Name

1,1,1-Triiodoethane

Guidechem

Synonyms Methyl iodoform ChemicalBook
CAS Number 594-21-8 Guidechem
Molecular Formula C2H3I3 Guidechem
Molecular Weight 407.76 g/mol Guidechem
Melting Point 93°C ChemicalBook
Boiling Point 220.66°C (estimate) ChemicalBook
Density 3.2584 g/cm3 (rough estimate) ChemicalBook

Refractive Index

1.4933 (estimate)

ChemicalBook

Hazard Identification and Toxicological Profile

(Inferred)

Due to the lack of specific toxicological studies on 1,1,1-Triiodoethane, the following potential

hazards are inferred from data on iodoalkanes and other polyhalogenated alkanes.
Organohalides, in general, should be treated with extreme caution due to their potential toxicity.

Potential Health Effects:

« Acute Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin.
o Skin and Eye Irritation: Likely to be an irritant to the skin and eyes.

o Respiratory Irritation: Vapors may irritate the respiratory tract.

o Hepatotoxicity: Halogenated alkanes, such as carbon tetrachloride and iodoform, are known
to be hepatotoxic.[4] They can be activated by cytochrome P450 enzymes to form free
radicals, which can lead to lipid peroxidation and damage to liver cells.[4]
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o Genotoxicity and Carcinogenicity: The genotoxic and carcinogenic potential of 1,1,1-
Triiodoethane is unknown. However, some halogenated hydrocarbons have been shown to
have mutagenic or carcinogenic properties.[5]

 lodism: Prolonged exposure to iodine-containing compounds can lead to iodism, with
symptoms including skin rash, running nose, headache, and irritation of mucous
membranes.[6]

Potential Environmental Effects:
o Organohalides can be persistent in the environment and may be harmful to aquatic life.

Experimental Protocols and Safe Handling

Given the uncharacterized nature of 1,1,1-Triiodoethane, a stringent protocol for handling a
particularly hazardous substance should be followed.

General Handling Protocol for a Substance with
Unknown Hazards

» Designated Area: All work with 1,1,1-Triiodoethane should be conducted in a designated
area, such as a chemical fume hood, to minimize exposure.

o Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles and a face shield should be worn.

o Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile or neoprene, double-
gloving is recommended) must be worn.

o Body Protection: A lab coat, long pants, and closed-toe shoes are mandatory. For larger
guantities, a chemically resistant apron is advised.

e Engineering Controls: A properly functioning chemical fume hood is essential to control vapor
exposure.

» Weighing: If weighing the solid, it should be done in a fume hood or a ventilated balance
enclosure.
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e Spill and Emergency Procedures:

o

Have a spill kit readily available.

[¢]

In case of skin contact, immediately wash the affected area with soap and water for at
least 15 minutes.

[¢]

In case of eye contact, flush with copious amounts of water for at least 15 minutes and
seek immediate medical attention.

[¢]

In case of inhalation, move to fresh air and seek medical attention.

[¢]

In case of a large spill, evacuate the area and contact emergency services.

Handling of Light-Sensitive lodo Compounds

lodine-containing compounds are often sensitive to light, which can cause decomposition.[7][8]

o Storage: Store 1,1,1-Triiodoethane in a tightly sealed, amber glass container in a cool, dark,
and dry place.[7]

o Experimental Setup: When conducting reactions, wrap glassware in aluminum foil or use
amber-colored glassware to protect the compound from light.[8]

e Work Environment: Minimize exposure to direct sunlight and strong artificial light.

Visualizations
Risk Assessment and Handling Workflow

The following diagram outlines a logical workflow for the risk assessment and handling of an
uncharacterized chemical like 1,1,1-Triiodoethane.
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Risk Assessment and Handling Workflow for 1,1,1-Triiodoethane
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Risk Assessment and Handling Workflow
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Potential Toxicological Pathway of Haloalkanes

This diagram illustrates a potential mechanism of toxicity for haloalkanes, which may be
applicable to 1,1,1-Triiodoethane.

Potential Toxicological Pathway of Haloalkanes
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Potential Toxicological Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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